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Abstract: This technical guide provides a comprehensive overview of the core thermodynamic

and transport properties of monochlorotrifluoromethane, commonly known as R-13 (CClF₃).

Designed for researchers, scientists, and engineers, this document synthesizes key data from

authoritative sources into a practical and accessible format. It delves into the pressure-volume-

temperature (P-V-T) relationships, caloric properties, phase change characteristics, and

transport phenomena of R-13. Furthermore, it outlines standardized experimental

methodologies for property determination and discusses the significant environmental impact

that has led to the phasing out of its use under international protocols.

Introduction and Chemical Identity
Monochlorotrifluoromethane (CClF₃) is a synthetic, non-flammable, and non-corrosive

chlorofluorocarbon (CFC) that was commercialized under trade names such as Freon 13.[1][2]

Its chemical structure consists of a central carbon atom bonded to one chlorine atom and three

fluorine atoms. Historically, its primary application was as a low-temperature refrigerant,

particularly in the low stage of cascade refrigeration systems, owing to its very low normal

boiling point.[3]
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While its thermal properties made it effective for such applications, R-13 possesses a high

ozone depletion potential (ODP) of 1.0 (relative to CFC-11) and a very high global warming

potential (GWP) of 14,400 over a 100-year time horizon.[1][4] Consequently, its production and

use have been largely discontinued under the Montreal Protocol to protect the stratospheric

ozone layer.[2] Nevertheless, understanding its thermodynamic properties remains crucial for

managing existing systems, conducting atmospheric research, and developing suitable long-

term replacements.

Table 1: Core Physical and Environmental Properties of R-13

Property Value Units

Chemical Formula CClF₃ -

Molar Mass 104.46 g/mol

Normal Boiling Point -81.5 °C

Melting Point -181 °C

Critical Temperature 29.2 °C (84.6 °F)

Critical Pressure 3.91 MPa (567.8 psia)

Critical Density 575.1 kg/m ³ (35.9 lb/ft³)

Ozone Depletion Potential

(ODP)
1.0 (CFC-11 = 1.0)

Global Warming Potential

(GWP, 100-yr)
14,400 (CO₂ = 1.0)

ASHRAE Safety Rating A1 -

(Data sourced from[1][3][4])

P-V-T Behavior and Equation of State
The relationship between pressure (P), volume (V), and temperature (T) is fundamental to all

thermodynamic analysis. For R-13, this behavior is accurately described by specialized
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equations of state (EoS) that far exceed the predictive capabilities of the ideal gas law,

especially near the saturation curve and in the liquid phase.

The Equation of State: A Cornerstone for Property
Calculation
An accurate EoS is paramount as it serves as the foundation from which most other

thermodynamic properties, such as enthalpy, entropy, and specific heats, are derived. For R-

13, highly accurate thermodynamic and transport property data can be calculated from models

presented by Magee, Outcalt, and Ely (2000).[5] This EoS is valid over a wide range of

conditions, from the triple point to temperatures and pressures well into the supercritical region.

[5] Earlier models, such as the Martin-Hou equation of state, were also used and provided a

good basis for property prediction.[6]

The necessity for such complex, empirically fitted equations stems from the non-ideal behavior

of real fluids, including intermolecular forces and finite molecular volume. These factors are

critical for accurately modeling fluid behavior during processes like compression, expansion,

and heat transfer in refrigeration cycles.

Fundamental Properties (Measured)

Core Model

Derived Thermodynamic Properties

Pressure, Volume, Temperature (P, V, T) Data

Equation of State (EoS)
e.g., Magee et al. (2000)

Empirical Fitting

Enthalpy (H) Entropy (S) Specific Heats (Cp, Cv) Fugacity
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Caption: Relationship between fundamental P-V-T data and derived properties via an Equation

of State.

Saturated Properties and Phase Change
The behavior of R-13 at the liquid-vapor interface is critical for its application in refrigeration.

The data below represents the properties of saturated liquid and vapor at various

temperatures.

Table 2: Thermodynamic Properties of Saturated R-13
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Temp. (°C) Temp. (°F)
Pressure
(psia)

Liquid
Density
(lb/ft³)

Vapor
Density
(lb/ft³)

Enthalpy of
Vaporizatio
n (BTU/lb)

-95.6 -140 6.4 98.20 0.2223 68.96

-84.4 -120 12.5 95.62 0.4071 66.60

-73.3 -100 22.2 92.95 0.6811 64.08

-62.2 -80 37.0 90.17 1.082 61.35

-51.1 -60 58.2 87.23 1.644 58.35

-40.0 -40 87.4 84.10 2.411 55.01

-28.9 -20 126.4 80.71 3.435 51.24

-17.8 0 176.7 76.96 4.793 46.88

-6.7 20 240.4 72.71 6.602 41.67

4.4 40 319.5 67.64 9.070 35.19

(Data

compiled

from the

Refrigerant

Reference

Guide, 5th

Edition)[3]

The enthalpy of vaporization (latent heat) is a key metric, representing the energy required to

change the phase from liquid to vapor at a constant temperature and pressure. As temperature

increases, the enthalpy of vaporization decreases, eventually reaching zero at the critical point.

[7]
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Caption: Conceptual Pressure-Temperature (P-T) phase diagram for

Monochlorotrifluoromethane (R-13).

Transport Properties
Transport properties, namely viscosity and thermal conductivity, govern the rates of momentum

and heat transfer, respectively. They are essential for modeling pressure drop in piping and

heat transfer rates in evaporators and condensers.

Viscosity
Viscosity is a measure of a fluid's resistance to flow. For R-13, the viscosity of the gaseous

phase at 0 °C is approximately 13.3 mPa·s (0.0133 cP).[1] Like most fluids, the viscosity of R-

13 is dependent on both temperature and pressure. In the absence of extensive experimental

data, corresponding states methods can be employed to estimate viscosity with reasonable

accuracy, using a well-characterized reference fluid like propane.[5]

Thermal Conductivity
Thermal conductivity quantifies the ability of a material to conduct heat. At 300 K (26.85 °C),

the thermal conductivity of R-13 is 0.01217 W·m⁻¹·K⁻¹.[1] This property is crucial for heat

exchanger design, as it directly influences the overall heat transfer coefficient.

Table 3: Key Transport Properties of R-13
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Property Condition Value Units

Gas Viscosity (η) 0 °C 13.3 mPa·s

Gas Viscosity (η) 25 °C 14.1 mPa·s

Thermal Conductivity 300 K (26.85 °C) 0.01217 W·m⁻¹·K⁻¹

(Data sourced from[1])

Experimental Determination of Properties: A
Validated Protocol
The trustworthiness of thermodynamic data is rooted in meticulous and verifiable experimental

procedures. The following protocol outlines a standard method for determining the vapor

pressure of a substance like R-13.

Protocol: Vapor Pressure Measurement via the Static
Method
Objective: To accurately measure the saturation pressure of R-13 as a function of temperature.

Core Principle: This method involves confining a pure, degassed sample of the fluid in a

thermostatically controlled vessel over a pool of its own liquid. At thermal equilibrium, the

pressure measured in the vessel is the vapor pressure.

Methodology:

Sample Purification (Trustworthiness Pillar):

Obtain a high-purity sample of R-13.

Perform several freeze-pump-thaw cycles. This involves freezing the R-13 with liquid

nitrogen, evacuating the non-condensable gases (like air) from the headspace with a

vacuum pump, and then thawing the R-13. This step is critical to remove dissolved gases

that would otherwise contribute to the total pressure, creating a significant source of error.

Repeat until the pressure reading above the frozen solid at vacuum is negligible.
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Apparatus Preparation:

Utilize a high-pressure vessel (equilibrium cell) made of an inert material (e.g., stainless

steel).

Connect the cell to a high-accuracy pressure transducer (e.g., a vibrating quartz crystal or

capacitance diaphragm gauge) and a vacuum system.

Thoroughly clean and then evacuate the entire apparatus to a high vacuum (<10⁻⁵ mbar)

to remove any residual air or contaminants.

Sample Loading:

Carefully distill the purified R-13 sample into the pre-evacuated equilibrium cell. The

amount should be sufficient to ensure a liquid-vapor equilibrium is maintained across the

entire experimental temperature range.

Thermostatic Control (Expertise Pillar):

Immerse the equilibrium cell in a precision liquid bath (e.g., ethanol or a silicone oil bath)

with high thermal stability (±0.01 K).

Use a calibrated platinum resistance thermometer (PRT) placed in close proximity to the

cell to measure the temperature accurately. The choice of bath fluid and control system is

dictated by the desired temperature range and ensures uniform, stable temperature.

Data Acquisition and Validation:

Set the thermostatic bath to the desired temperature.

Allow the system to reach thermal and vapor-liquid equilibrium. This is confirmed by

monitoring the pressure reading until it remains constant over an extended period (e.g.,

less than 0.01% change over 30 minutes).

Record the stabilized pressure and the corresponding temperature.

Approach each temperature setpoint from both a higher and lower temperature to check

for hysteresis, ensuring a true equilibrium state is measured. This is a key self-validating
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step.

Repeat measurements at various temperatures to construct the vapor pressure curve.

Preparation

Experiment

Validation & Analysis

1. Sample Purification
(Freeze-Pump-Thaw)

2. Apparatus Evacuation
& Leak Check

3. Load Sample
into Cell

4. Set Bath
Temperature

5. Attain Thermal
& Phase Equilibrium

6. Record P & T Data

7. Change Temperature
& Repeat 4-6

8. Check for Hysteresis
(Approach from heating/cooling)

9. Fit Data to Vapor
Pressure Equation
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Caption: Workflow for the experimental determination of vapor pressure using the static

method.

Safety and Handling
As a liquefied gas under pressure, R-13 presents specific physical and health hazards.[8]

Asphyxiation Hazard: R-13 is heavier than air and can displace oxygen in confined spaces,

leading to asphyxiation.[8] Proper ventilation is mandatory.

Frostbite Hazard: Direct contact with the liquid or rapidly expanding gas can cause severe

frostbite due to its low boiling point.[8] Appropriate personal protective equipment (PPE),

including cryogenic gloves and safety goggles, must be worn when handling the liquid.

High-Pressure Hazard: Cylinders contain gas under high pressure and may explode if

heated.[8] Cylinders must be stored in a cool, well-ventilated area away from direct sunlight

and heat sources.

Decomposition: At high temperatures (>250°C), R-13 can decompose to form toxic and

corrosive compounds, including hydrochloric acid (HCl), hydrofluoric acid (HF), and carbonyl

halides.[8]

Conclusion
Monochlorotrifluoromethane (R-13) possesses well-defined thermodynamic properties that

made it a valuable refrigerant for very low-temperature applications. This guide has provided a

consolidated source of its key physical, caloric, and transport properties, grounded in

authoritative data and models. The experimental protocols and causal explanations herein are

designed to uphold scientific integrity and provide researchers with a robust understanding of

not just the data, but the methodology behind its acquisition. While its significant adverse

environmental impact has rightly led to its global phase-out, the study of its properties remains

a pertinent field for atmospheric science and for the development of sustainable next-

generation refrigeration technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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